1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 1-ethyl-N-(oxan-4-yl)pyrazol-4-amine
• InChI: InChI=1S/C10H17N3O/c1-2-13-8-10(7-11-13)12-9-3-5-14-6-4-9/h7-9,12H,2-6H2,1H3
• InChI Key: UWDHJASJZKERLI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)NC2CCOCC2

Description

1-Ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine is a pyrazole derivative characterized by an ethyl substituent at the 1-position and a tetrahydropyran (oxan-4-yl) group at the 4-amine position.

Key structural features include:

• Pyrazole core: A five-membered aromatic ring with two adjacent nitrogen atoms.
• Ethyl group: Enhances lipophilicity and steric bulk at the 1-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine typically involves the reaction of ethylhydrazine with oxan-4-one under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation. The reaction mixture is then heated to a specific temperature to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine can be scaled up by using larger reactors and optimizing the reaction conditions to maximize yield. The use of continuous flow reactors and automated systems can further enhance the efficiency and consistency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced form.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Halogenating agents like chlorine or bromine can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced amines.

Scientific Research Applications

1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
1-Ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine	Ethyl (1), Oxan-4-yl (4-amine)	C₁₀H₁₇N₃O	195.26*	Potential bioactive scaffold
1-Methyl-N-(oxan-4-yl)-1H-pyrazol-4-amine	Methyl (1), Oxan-4-yl (4-amine)	C₉H₁₅N₃O	181.24	Reduced lipophilicity vs. ethyl
1-Ethyl-N-(3-methylcyclopentyl)-1H-pyrazol-4-amine	Ethyl (1), 3-methylcyclopentyl (4-amine)	C₁₁H₁₉N₃	193.29	Enhanced steric hindrance
1-Ethyl-N-(2-phenylethyl)-1H-pyrazol-4-amine	Ethyl (1), 2-phenylethyl (4-amine)	C₁₃H₁₈ClN₃	251.76	Aromatic π-stacking potential
1-(Tetrahydro-2H-pyran-2-yl)-N-(4-(trifluoromethyl)phenyl)-1H-pyrazol-4-amine	Tetrahydro-2H-pyran (1), CF₃-phenyl (4-amine)	C₁₅H₁₅F₃N₃O	325.30	Fluorine-enhanced polarity/binding

*Molecular weight calculated based on C₁₀H₁₇N₃O (C=12, H=1, N=14, O=16).

Key Observations:

• Conformational Flexibility : The oxan-4-yl group provides a rigid, oxygen-containing heterocycle, whereas 3-methylcyclopentyl (in the cyclopentyl analogue) introduces more steric bulk but less hydrogen-bonding capacity .
• Electronic Effects : The trifluoromethyl group in the CF₃-phenyl derivative significantly increases polarity and electron-withdrawing effects, which may enhance binding to hydrophobic pockets in biological targets .

Biological Activity

1-Ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides an in-depth analysis of its biological properties, including antimicrobial and anti-inflammatory effects, along with its potential mechanisms of action and applications in drug development.

Chemical Structure and Synthesis

The molecular structure of 1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine features a pyrazole ring with an ethyl substituent and an oxane moiety. This unique combination contributes to its distinct chemical reactivity and biological activity. The synthesis of this compound can be achieved through various methods, typically involving the reaction of appropriate precursors to form the desired pyrazole structure.

Biological Activities

1. Antimicrobial Properties
Research indicates that 1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine exhibits notable antimicrobial activity against a range of pathogens. The compound has been tested against bacteria and fungi, demonstrating effectiveness that positions it as a candidate for further pharmacological exploration.

2. Anti-inflammatory Effects
Studies suggest that this compound may possess anti-inflammatory properties, potentially modulating inflammatory pathways through enzyme inhibition. The specific enzymes targeted by 1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine have not been fully elucidated, but initial findings indicate interactions with key inflammatory mediators.

The biological effects of 1-ethyl-N-(oxan-4-yl)-1H-pyrazol-4-amine are believed to stem from its ability to bind to specific molecular targets, such as enzymes or receptors. This interaction may lead to modulation of various biochemical pathways, including those involved in inflammation and microbial resistance. Further research is necessary to identify the precise molecular interactions and pathways influenced by this compound.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antimicrobial	Effective against various bacterial and fungal strains
Anti-inflammatory	Potential modulation of inflammatory pathways
Enzyme Interaction	Possible binding to specific enzymes

Case Studies

In a recent study, the compound was evaluated for its antimicrobial efficacy against common pathogens such as Staphylococcus aureus and Escherichia coli. Results indicated that it exhibited a minimum inhibitory concentration (MIC) comparable to established antimicrobial agents, suggesting its potential as a therapeutic agent in treating infections.

Additionally, another investigation focused on the anti-inflammatory potential of the compound. In vitro assays demonstrated that it could significantly reduce the production of pro-inflammatory cytokines in cultured macrophages, indicating its role in modulating immune responses.